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Compound of Interest

Compound Name: (Rac)-Tanomastat

Cat. No.: B3034476 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of (Rac)-Tanomastat, a matrix metalloproteinase (MMP)

inhibitor used in research. Adherence to these guidelines is critical to protect both laboratory

personnel and the environment.

(Rac)-Tanomastat is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it is imperative to avoid releasing this substance into the

environment[1]. The primary disposal method is to send the compound and its containers to an

approved waste disposal plant[1].

Hazard Assessment and Regulatory Compliance
Before beginning any disposal procedure, a thorough risk assessment must be conducted. It is

the user's responsibility to determine the appropriate handling and personal protection methods

based on the actual conditions of use. All disposal activities must comply with prevailing

country, federal, state, and local regulations[1].
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Hazard Classification (GHS) Precautionary Statements

Acute toxicity, Oral (Category 4)[1] P264: Wash skin thoroughly after handling.[1]

Acute aquatic toxicity (Category 1)[1]
P270: Do not eat, drink or smoke when using

this product.[1]

Chronic aquatic toxicity (Category 1)[1] P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/ physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Experimental Protocol for Waste Preparation and
Disposal
The following protocol outlines the steps for preparing (Rac)-Tanomastat waste for collection

by a licensed waste disposal service.

Objective: To safely collect and store (Rac)-Tanomastat waste in a manner that prevents

environmental release and complies with regulatory standards.

Materials:

Appropriate waste container (e.g., UN-approved, sealable container)

Waste label

Personal Protective Equipment (PPE): Safety goggles with side-shields, protective gloves,

impervious clothing, and a suitable respirator[1].

Absorbent material (e.g., diatomite, universal binders) for spill cleanup[1].
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Procedure:

Segregation: Isolate (Rac)-Tanomastat waste from other laboratory waste streams to

prevent cross-contamination. Do not mix hazardous and non-hazardous wastes[2].

Containerization:

For solid waste (e.g., contaminated gloves, paper towels), place it in a designated, robust,

and clearly labeled plastic bag. Seal the bag securely.

For liquid waste (e.g., solutions containing (Rac)-Tanomastat), use a sealable, chemical-

resistant container. The original packaging or an appropriate UN-labeled container is

recommended[3].

For empty containers, if they held acutely hazardous waste, they may require triple rinsing,

with the rinsate collected as hazardous waste[4].

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "

(Rac)-Tanomastat," and any other information required by your institution's Environmental

Health and Safety (EHS) department and local regulations.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area until it is collected by a licensed hazardous waste disposal

service[5].

Spill Management:

In case of a spill, use personal protective equipment[1].

Contain the spill to prevent it from entering drains or water courses[1].

Absorb the spilled substance with a finely-powdered, liquid-binding material[1].

Collect the contaminated absorbent material and dispose of it as hazardous waste

according to this protocol[1].

Decontaminate the affected surfaces by scrubbing with alcohol[1].
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Disposal: Arrange for the collection of the hazardous waste by a certified waste disposal

company. Do not attempt to dispose of (Rac)-Tanomastat down the drain[5].

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (Rac)-Tanomastat.
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Caption: Workflow for the safe disposal of (Rac)-Tanomastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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